N-(7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(m-tolyl)acetamide

• IUPAC Name: N-(7-chloro-2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C18H16ClN3O2/c1-11-4-3-5-13(8-11)9-16(23)21-17-12(2)20-15-7-6-14(19)10-22(15)18(17)24/h3-8,10H,9H2,1-2H3,(H,21,23)
• InChI Key: LHKYVBIWMFRARY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=C(N=C3C=CC(=CN3C2=O)Cl)C
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol
• CAS No.: 951547-83-4

Description

N-(7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C18H16ClN3O2 and its molecular weight is 341.8. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structure Analysis

Research has focused on exploring the synthesis and structure of compounds related to N-(7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(m-tolyl)acetamide. For example, Yale and Spitzmiller (1977) investigated the reaction of 2-acetoacetamidopyridines with phosgene, leading to the synthesis of compounds with structures similar to the chemical . Their research contributed to understanding the structural properties and synthesis routes of such compounds (Yale & Spitzmiller, 1977).

Anticancer Research

In the realm of anticancer research, certain pyrido[2,3-d]pyrimidine scaffold-based compounds have shown significant in vitro anticancer activity. For instance, Elzahabi et al. (2018) synthesized substituted pyrido[2,3-d]pyrimidines and evaluated their effectiveness against various cancer cell lines, demonstrating their potential as anticancer agents (Elzahabi et al., 2018).

Synthesis and Biological Evaluation

Various studies have focused on the synthesis and biological evaluation of pyrido[1,2-a]pyrimidin-4-ones and related compounds. For instance, Su et al. (1986) synthesized N-[p-[[(2,4-Diaminopyrido[2,3-d]pyrimidin-6-yl)methyl] amino]benzoyl]-L-glutamic acid, a compound structurally related to this compound, and evaluated its anticancer activity (Su et al., 1986).

Antimalarial Activity

Mane et al. (2014) investigated novel pyrido[1,2-a]pyrimidin-4-ones for their antimalarial activity, providing insights into the potential application of similar compounds in the treatment of malaria (Mane et al., 2014).

Antimicrobial Properties

Some derivatives of pyrido[1,2-a]pyrimidin-4-ones have also been explored for their antimicrobial properties. Hossan et al. (2012) synthesized a series of related compounds and evaluated their effectiveness against various microbial agents, contributing to the understanding of their potential use as antimicrobial agents (Hossan et al., 2012).